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Chemical Profile of 2-Methyl-1-undecanol

CAS No.: 10522-26-6

Compound Focus: 2-Methyl-1-undecanol

Get Quote

For accurate standard preparation, understanding the basic chemical properties of your analyte is the first
step. The key data for 2-Methyl-1-undecanol (CAS # 10522-26-6) is summarized below.

Property Value |/ Description Source
CAS Number 10522-26-6 [1] [2]
Molecular Formula C12H260 [1] [2]
Molecular Weight 186.33 g/mol [1]

Boiling Point

Density

Refractive Index

LogP (est.)

Physical Form

245.46 - 250.85 °C (estimates)

0.8300 g/cm3

1.4382

4.759

Liquid (estimated melting point of 16.85°C)

[1] [2]

[1]

[1]

[1]

[1]
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Property Value /| Description Source

Odor Balsam [1]

Analytical Standard Preparation Workflow

The following diagram outlines the general workflow for preparing an analytical standard of 2-Methyl-1-

undecanol, incorporating key considerations from chromatography guidelines.

© 2026 Smolecule. All rights reserved. 2/5 Tech Support


https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9112342.htm
https://www.smolecule.com/products/s573240?utm_src=pdf-body
https://www.smolecule.com/products/s573240?utm_src=pdf-body
https://www.smolecule.com/products/s573240?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Root Cause Analysis & Performance Maximization

S m O | e C U | e Specifications & Pricing

For GC: Use high-purity For HPLC: Use solvents miscible
(Start Standard Pre@ volatile solvents (e.g., hexane, with mobile phase (e.g., methanol,
methylene chloride) [3] acetonitrile) [3]

Select Solvent

Weigh Primary Standard

Perform Serial Dilution

AN
Key GC Validation Parameters:

- Specificity
Appropriate Storage - Linearity (r = 0.999)

- Accuracy (98-102% Recovery)
- Precision (RSD < 2%) [4]

Method Validation

Standard Ready for Use

Click to download full resolution via product page

Frequently Asked Questions & Troubleshooting

Here are some common issues and solutions related to preparing and using analytical standards.
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Question / Issue

Possible Cause

Solution & Recommendation

Low recovery or
inaccurate
concentration.

Poor chromatography:
tailing peaks or low
response.

How do | validate my GC
method for this
compound?

Two peaks appear for a
single standard.

Standard
degradation or
adsorption to vial.

Incompatible solvent
or non-volatile
impurities.

Method not fully
characterized.

Contamination or
chemical impurity.

Use glass vials and fresh, high-purity solvents.
Verify concentration against a freshly prepared
secondary standard. [3]

Ensure the solvent for GC is volatile and matches
the mobile phase for HPLC. Filter the standard
solution through a 0.45um or 0.22um syringe filter.

[3]

Follow validation parameters: Specificity (no
interference), Linearity (r = 0.999), Accuracy (98-
102% recovery), and Precision (RSD < 2% for
repeatability). [4]

Check standard purity. If the compound has a
chiral center (like the 2-carbon in 2-Methyl-1-
undecanol), it may be a racemic mixture requiring
a chiral chromatography method. [5]

Key Experimental Considerations

e Technique Selection: Given its molecular weight and properties, 2-Methyl-1-undecanol is well-
suited for analysis by Gas Chromatography (GC) [3]. For method development, consider modern
tools like Al and machine learning that can help optimize complex parameters [5].

e Weighing Accuracy: Due to its liquid state, the compound should be weighed by difference to
ensure accurate measurement for the primary standard stock solution.

¢ Stability: Store standard solutions in tightly sealed vials away from light and heat. Monitor stability
over time as part of method validation.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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